Cas no 56406-26-9 (4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid)

• Product Name: 4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid
• CAS No: 56406-26-9
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD01411768
• CID: 383144
• PubChem ID: 817776
• Update Time: 2025-06-15

4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-2-phenyl-3H-pyrimidine-5-carboxylate
• 4-Hydroxy-2-phenyl-5-pyrimidinecarboxylic acid
• 1,6-dihydro-6-oxo-2-phenylpyrimidine-5-carboxylic acid
• 2-phenyl-4-oxo-3,4-dihydropyrimidine-5-carboxylic acid
• 4-HYDROXY-2-PHENYL-PYRIMIDINE-5-CARBOXYLIC ACID
• 6-Oxo-2-phenyl-1,6-dihydro-pyrimidin-5-carbonsaeure
• 6-oxo-2-phenyl-1,6-dihydro-pyrimidine-5-carboxylic acid
• BB 0238641
• 4-HYDROXY-2-PHENYL-5-PYRIMIDINECARBOXYLICACID
• 6-oxo-2-phenyl-1H-pyrimidine-5-carboxylic acid
• SCHEMBL11422025
• AKOS005069348
• DTXSID301211815
• MFCD01411768
• J-515481
• MFCD09754877
• 4-Hydroxy-2-phenylpyrimidine-5-carboxylic acid
• 4-hydroxy-2-phenyl-5-pyrimidinecarboxylic acid, AldrichCPR
• EN300-685228
• 1,6-Dihydro-6-oxo-2-phenyl-5-pyrimidinecarboxylic acid
• 10Y-0732
• AKOS002391932
• 6-oxo-2-phenyl-1,6-dihydropyrimidine-5-carboxylic acid
• 6-oxo-2-phenyl-1,6-dihydro-5-pyrimidinecarboxylic acid
• 4-Hydroxy-2-phenylpyrimidine-5-carboxylicacid
• CHEMBL3228414
• 56406-26-9
• AC-907/34128041
• SCHEMBL3788527
• A831034
• FT-0679984
• 6-Oxo-2-phenyl-1,6-dihydro-pyrimidine-5-car boxylic acid
• CS-0199777
• 4-hydroxy-2-phenylpyrimidine-5-carboxylic
• SB58031
• STL163398
• STK942401
• BBL011804
• 4-OXO-2-PHENYL-3H-PYRIMIDINE-5-CARBOXYLIC ACID
• 4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid

• MDL： MFCD01411768
• Inchi： 1S/C11H8N2O3/c14-10-8(11(15)16)6-12-9(13-10)7-4-2-1-3-5-7/h1-6H,(H,15,16)(H,12,13,14)
• InChI Key： HADBIMYTRIMUAO-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 216.05300
• Monoisotopic Mass: 215.045667
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.6

Experimental Properties

• Color/Form: NA
• Density: 1.4
• Melting Point: 269-272°
• Boiling Point: 317.2°Cat760mmHg
• Flash Point: 145.7°C
• Refractive Index: 1.659
• PSA: 83.31000
• LogP: 1.54740

4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid

4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid (CAS No. 56406-26-9): A Comprehensive Overview

4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 56406-26-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the pyrimidine family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structure of 4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid consists of a pyrimidine ring substituted with a hydroxyl group at the 4-position, a phenyl group at the 2-position, and a carboxylic acid moiety at the 5-position. This unique arrangement of functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The compound's significance is further underscored by its role in the synthesis of various pharmacologically active agents. Pyrimidine derivatives have long been explored for their potential in treating a wide range of diseases, including cancer, infectious diseases, and metabolic disorders. The presence of both hydroxyl and carboxylic acid functional groups in 4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid allows for versatile chemical modifications, enabling the design of novel molecules with enhanced efficacy and reduced toxicity. This flexibility has made it a popular choice among medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for compounds like 4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid. These technologies have enabled researchers to rapidly identify promising candidates for further investigation, significantly reducing the time and cost associated with drug development. Moreover, the integration of machine learning algorithms has improved the predictability of biological activity, allowing for more targeted design of molecular structures. This synergy between experimental and computational approaches has been instrumental in uncovering the therapeutic potential of 4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid.

In the context of oncology research, 4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid has garnered attention as a potential inhibitor of kinases and other enzymes involved in cancer cell proliferation. Kinase inhibitors are a major class of anticancer drugs that target specific signaling pathways critical for tumor growth and survival. Studies have demonstrated that derivatives of this compound can interfere with key molecular mechanisms in cancer cells, leading to apoptosis or growth arrest. The hydroxyl and carboxylic acid groups provide multiple sites for interaction with biological targets, enhancing binding affinity and selectivity.

The pharmacokinetic properties of 4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid are also subjects of intense investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the metabolic pathways involving this compound. These studies have revealed that 4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid undergoes biotransformation primarily via phase II metabolism, involving conjugation with glucuronic acid or sulfate groups. This information is vital for optimizing dosing regimens and minimizing potential side effects.

The synthesis of 4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes often involve multi-step processes that require expensive reagents or harsh conditions. However, recent developments in green chemistry have led to more sustainable methods for producing this compound. For instance, catalytic hydrogenation techniques have been explored as an alternative to traditional oxidation methods, reducing waste generation and energy consumption. These innovations align with global efforts to promote environmentally friendly practices in pharmaceutical manufacturing.

The biological activity of 4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid has been extensively studied in vitro using cell-based assays. These assays have provided insights into its potential therapeutic applications beyond oncology. For example, preliminary studies suggest that this compound may exhibit antimicrobial properties, making it a candidate for developing novel antibiotics against resistant strains of bacteria. Additionally, its ability to modulate inflammatory pathways has sparked interest in its potential use as an anti-inflammatory agent or immunomodulator.

The regulatory landscape surrounding the development and commercialization of compounds like 4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid is complex but well-established. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require rigorous testing to ensure safety and efficacy before approval for human use. Clinical trials are conducted in phases to evaluate different aspects of drug performance, from initial safety assessments to large-scale efficacy trials. The data generated from these trials are critical for regulatory approval but also provide valuable information for optimizing therapeutic use.

The future prospects for 4-Hydroxy-2-phenylpyrimidine-5-carboxylic Acid are promising, driven by ongoing research efforts aimed at expanding its therapeutic applications. Collaborative initiatives between academic institutions, pharmaceutical companies, and biotech firms are fostering innovation in drug discovery pipelines. Novel synthetic methodologies combined with advanced computational modeling tools are expected to yield more efficient ways to develop derivatives with improved properties. Furthermore, interdisciplinary approaches integrating chemistry with biology and pharmacology will continue to unlock new possibilities for this versatile compound.